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Compound of Interest

Compound Name: Propiconazole-d7

Cat. No.: B8136537

Introduction: Propiconazole-d7 is the deuterated analog of propiconazole, a broad-spectrum
triazole fungicide. Due to its isotopic labeling, Propiconazole-d7 serves as an ideal internal
standard for the quantitative analysis of propiconazole in various matrices by mass
spectrometry-based methods such as gas chromatography-mass spectrometry (GC-MS) and
liquid chromatography-mass spectrometry (LC-MS).[1][2][3] Its use improves the accuracy and
precision of analytical methods by correcting for matrix effects and variations in sample
preparation and instrument response. This guide provides an in-depth overview of the chemical
structure, properties, mechanism of action, and relevant experimental protocols for
Propiconazole-d7.

Chemical Structure and Properties

Propiconazole-d7 is structurally identical to propiconazole, with the exception of seven
deuterium atoms replacing the hydrogen atoms on the propyl group.

Chemical Structure:

Table 1: Chemical Identifiers for Propiconazole-d7

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8136537?utm_src=pdf-interest
https://www.benchchem.com/product/b8136537?utm_src=pdf-body
https://www.benchchem.com/product/b8136537?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10253140/
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://pubmed.ncbi.nlm.nih.gov/36415097/
https://www.benchchem.com/product/b8136537?utm_src=pdf-body
https://www.benchchem.com/product/b8136537?utm_src=pdf-body
https://www.benchchem.com/product/b8136537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8136537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 1246818-14-3[1]

1-[[2-(2,4-dichlorophenyl)-4-(1,1,2,2,3,3,3-
IUPAC Name heptadeuteriopropyl)-1,3-dioxolan-2-
yllmethyl]-1,2,4-triazole[4]

Molecular Formula C15H10Cl2D7N302[1]

CIC1=CC=C(C2(CN3C=NC=N3)OC(C([2H])
SMILES (RHDC([2HD)([2HD)C([2H])([2H])
[2H])CO2)C(Cl)=C1[5]

INChl=1S/C15H17CI2N302/c1-2-3-12-7-21-
15(22-12,8-20-10-18-9-19-20)13-5-4-11(16)6-
14(13)17/h4-6,9-10,12H,2-3,7-
8H2,1H3/i1D3,2D2,3D2[1]

InChl

Table 2: Physicochemical Properties of Propiconazole-d7

Property Value

Molecular Weight 349.3 g/mol [4]

Physical State Oil[1]

Solubility Slightly soluble in chloroform and methanol.[1]
Purity >99% deuterated forms (di-d7)[1]

Mechanism of Action

Propiconazole functions as a demethylation inhibitor (DMI) fungicide.[6] It disrupts the
biosynthesis of ergosterol, a critical component of fungal cell membranes, by inhibiting the
enzyme lanosterol 14a-demethylase.[2][6] This enzyme is a cytochrome P450 enzyme
responsible for the demethylation of lanosterol, a precursor to ergosterol.[2] Inhibition of this
step leads to the accumulation of toxic sterol intermediates and a depletion of ergosterol, which
compromises the integrity and function of the fungal cell membrane, ultimately leading to the
cessation of fungal growth.[2][6]
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Below is a diagram illustrating the ergosterol biosynthesis pathway and the point of inhibition by
propiconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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